3-allyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-imine hydrobromide

• IUPAC Name: 6-methylsulfonyl-3-prop-2-enyl-1,3-benzothiazol-2-imine;hydrobromide
• InChI: InChI=1S/C11H12N2O2S2.BrH/c1-3-6-13-9-5-4-8(17(2,14)15)7-10(9)16-11(13)12;/h3-5,7,12H,1,6H2,2H3;1H
• InChI Key: XKRSFLCJJHLBGA-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC2=C(C=C1)N(C(=N)S2)CC=C.Br
• Molecular Formula: C11H13BrN2O2S2
• Molecular Weight: 349.3 g/mol

Description

“3-allyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-imine hydrobromide” is a chemical compound with the molecular formula C25H23N3O5S3. It is a derivative of benzothiazole, a heterocyclic compound containing a phenyl ring and a thiazole ring.

Synthesis Analysis

While specific synthesis methods for this exact compound were not found, benzothiazole derivatives are generally synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The molecular structure of this compound includes a benzothiazole core, which is a bicyclic system consisting of a benzene ring fused to a thiazole ring. The benzothiazole core is substituted at the 3-position with an allyl group and at the 6-position with a methylsulfonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a density of 1.4±0.1 g/cm3, a boiling point of 758.4±70.0 °C at 760 mmHg, and a vapor pressure of 0.0±2.6 mmHg at 25°C. It also has a molar refractivity of 146.1±0.5 cm3, a polar surface area of 146 Å2, and a molar volume of 396.5±7.0 cm3.

Scientific Research Applications

3-allyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-imine hydrobromide has been studied for its potential applications in a variety of scientific research fields. It has been used in the synthesis of a variety of compounds, including 3-allyl-6-methylthiazol-2-amine and 4-methyl-3-allyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-imine. Additionally, this compound has been used in the synthesis of thiazole-based compounds, which have potential applications in the development of novel drugs.

Mechanism of Action

The mechanism of action of 3-allyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-imine hydrobromide is not yet fully understood. However, it is believed that it works by binding to certain proteins and enzymes in the body, which can affect the biochemical and physiological processes of the body. Additionally, this compound is thought to interact with certain receptors in the body, which can further affect the biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, some studies have suggested that this compound may have anti-inflammatory and anti-oxidant properties, as well as potential applications in the treatment of certain diseases. Additionally, this compound has been shown to have a positive effect on the immune system, as well as potential applications in the treatment of cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 3-allyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-imine hydrobromide in lab experiments include its low cost and the fact that it is relatively easy to synthesize. Additionally, this compound is a stable compound, which makes it suitable for use in a variety of experiments. However, there are some limitations to using this compound in lab experiments. For example, it is not yet known how this compound affects the body, so its effects on humans are still unknown. Additionally, this compound is not yet approved for use in humans, so it should not be used in experiments involving humans.

Future Directions

There are a variety of potential future directions for research involving 3-allyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-imine hydrobromide. For example, more research is needed to better understand the biochemical and physiological effects of this compound, as well as its potential applications in the treatment of certain diseases. Additionally, more research is needed to better understand the mechanism of action of this compound and its potential interactions with other compounds. Finally, further research is needed to explore the potential applications of this compound in the development of novel drugs.